3-Methyl-8-[(4-nitrobenzyl)sulfanyl]-7-(2-phenylethyl)-3,7-dihydro-1H-purine-2,6-dione
3-Methyl-8-[(4-nitrobenzyl)sulfanyl]-7-(2-phenylethyl)-3,7-dihydro-1H-purine-2,6-dione
Brand Name:
Vulcanchem
CAS No.:
303969-43-9
VCID:
VC0406171
InChI:
InChI=1S/C21H19N5O4S/c1-24-18-17(19(27)23-20(24)28)25(12-11-14-5-3-2-4-6-14)21(22-18)31-13-15-7-9-16(10-8-15)26(29)30/h2-10H,11-13H2,1H3,(H,23,27,28)
SMILES:
CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC3=CC=C(C=C3)[N+](=O)[O-])CCC4=CC=CC=C4
Molecular Formula:
C21H19N5O4S
Molecular Weight:
437.5g/mol
3-Methyl-8-[(4-nitrobenzyl)sulfanyl]-7-(2-phenylethyl)-3,7-dihydro-1H-purine-2,6-dione
CAS No.: 303969-43-9
Main Products
VCID: VC0406171
Molecular Formula: C21H19N5O4S
Molecular Weight: 437.5g/mol
![3-Methyl-8-[(4-nitrobenzyl)sulfanyl]-7-(2-phenylethyl)-3,7-dihydro-1H-purine-2,6-dione - 303969-43-9](/images/no_structure.jpg)
| CAS No. | 303969-43-9 |
|---|---|
| Product Name | 3-Methyl-8-[(4-nitrobenzyl)sulfanyl]-7-(2-phenylethyl)-3,7-dihydro-1H-purine-2,6-dione |
| Molecular Formula | C21H19N5O4S |
| Molecular Weight | 437.5g/mol |
| IUPAC Name | 3-methyl-8-[(4-nitrophenyl)methylsulfanyl]-7-(2-phenylethyl)purine-2,6-dione |
| Standard InChI | InChI=1S/C21H19N5O4S/c1-24-18-17(19(27)23-20(24)28)25(12-11-14-5-3-2-4-6-14)21(22-18)31-13-15-7-9-16(10-8-15)26(29)30/h2-10H,11-13H2,1H3,(H,23,27,28) |
| Standard InChIKey | OQALOHUQBDLQBP-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC3=CC=C(C=C3)[N+](=O)[O-])CCC4=CC=CC=C4 |
| Canonical SMILES | CN1C2=C(C(=O)NC1=O)N(C(=N2)SCC3=CC=C(C=C3)[N+](=O)[O-])CCC4=CC=CC=C4 |
| PubChem Compound | 994123 |
| Last Modified | Nov 11 2021 |
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